Cas no 1499540-21-4 (1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine
• CAS No: 1499540-21-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6124732
• PubChem ID: 82604213
• Update Time: 2025-10-28

1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine
• 1499540-21-4
• EN300-1785940
• [1-(2-methoxy-3-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C12H17NO/c1-9-4-3-5-10(11(9)14-2)12(8-13)6-7-12/h3-5H,6-8,13H2,1-2H3
• InChI Key： MYJTWUJEYVFBCV-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C1(CN)CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine

Comprehensive Overview of 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine (CAS No. 1499540-21-4)

1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine (CAS 1499540-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropylmethanamine core and substituted aromatic ring, is often explored for its bioactive properties. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its structural similarity to other pharmacologically active molecules.

The molecular structure of 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine includes a methoxy group and a methyl group on the phenyl ring, which can influence its electronic properties and reactivity. These functional groups make it a versatile intermediate in organic synthesis, particularly in the development of compounds targeting neurological and psychiatric conditions. Current trends in medicinal chemistry highlight the importance of such scaffolds in designing molecules with improved blood-brain barrier penetration and receptor selectivity.

In recent years, the demand for cyclopropyl-containing compounds like 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine has increased due to their stability and conformational rigidity. These properties are crucial in drug design, as they can enhance binding affinity and reduce metabolic degradation. The compound's potential applications extend to areas such as neuropharmacology and central nervous system (CNS) drug development, aligning with the growing focus on mental health therapeutics.

From a synthetic chemistry perspective, 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine offers several advantages. Its amine functionality allows for further derivatization, making it a valuable precursor in multi-step syntheses. Researchers frequently employ this compound in palladium-catalyzed cross-coupling reactions and reductive amination processes, which are pivotal in modern pharmaceutical manufacturing. The compound's compatibility with various reaction conditions underscores its utility in diverse chemical transformations.

The physicochemical properties of 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine (CAS 1499540-21-4) have been extensively studied to understand its behavior in different environments. Its logP value and solubility profile suggest moderate lipophilicity, which is advantageous for drug candidates targeting membrane-bound receptors. Additionally, the compound exhibits stability under standard laboratory conditions, making it suitable for long-term storage and handling in research settings.

Market analysis indicates a rising interest in specialty amines like 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine, driven by the expansion of the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial researchers. The growing emphasis on personalized medicine and targeted therapies further amplifies the relevance of such structurally diverse intermediates.

Environmental and safety considerations for 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine are in line with standard laboratory practices. Proper handling, including the use of personal protective equipment (PPE) and adequate ventilation, is recommended to ensure safe usage. The compound's toxicity profile has been evaluated in preliminary studies, with results suggesting moderate precautions during handling and disposal.

Future research directions for 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine may explore its potential in enzyme inhibition and receptor modulation, particularly in the context of neurodegenerative diseases. The integration of computational chemistry and machine learning in drug discovery could further elucidate its binding mechanisms and optimize its pharmacological properties. As the scientific community continues to investigate novel chemical entities, compounds like this will remain at the forefront of innovation.

In summary, 1-(2-methoxy-3-methylphenyl)cyclopropylmethanamine (CAS 1499540-21-4) represents a promising candidate for various research and development applications. Its unique structural attributes, combined with its synthetic versatility, make it a valuable asset in the pursuit of new therapeutic agents. With ongoing advancements in chemical and pharmaceutical sciences, this compound is poised to play a pivotal role in addressing unmet medical needs and driving scientific progress.